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Compound of Interest

Compound Name: Oleyl lactate
CAS No.: 42175-36-0
Cat. No.: B1624670
Get Quote
Introduction

Oleyl lactate, the ester of oleyl alcohol and lactic acid, is a lipophilic compound with
established applications in the cosmetics industry as an emollient. While its use in this sector is
well-documented, its potential in broader scientific and pharmaceutical research remains an
area of nascent exploration. This technical guide aims to provide a comprehensive overview of
oleyl lactate, focusing on its physicochemical properties, synthesis, and potential applications
for researchers, scientists, and drug development professionals. Due to the limited publicly
available data on the specific biological and pharmaceutical applications of oleyl lactate, this
guide will also draw upon information from structurally related long-chain fatty acid esters of
lactic acid to infer potential areas of investigation.

Physicochemical Properties

Oleyl lactate is characterized by the following identifiers and properties. A summary of its key
guantitative data is presented in Table 1.
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Property Value Source
CAS Number 42175-36-0 [1112]
Molecular Formula C21H4003 [3]
Molecular Weight 340.54 g/mol
[(2)-octadec-9-enyl] 2-
IUPAC Name [3]
hydroxypropanoate

Pelemol OL, Dermol OL,
Synonyms Propanoic acid, 2-hydroxy-, [3]

(92)-9-octadecenyl ester

) o Pale yellow to yellow clear
Physical Description o
liquid

Function (Cosmetic) Emollient, Skin Conditioning [1114]

Synthesis of Oleyl Lactate

The synthesis of oleyl lactate can be achieved through the esterification of lactic acid with
oleyl alcohol. While specific, detailed laboratory protocols for oleyl lactate are not extensively
published in peer-reviewed literature, general methods for the synthesis of lactic acid esters are
well-established. These typically involve direct esterification under acidic conditions or the use
of lactide, a cyclic diester of lactic acid.

A patented method for the preparation of "lactyl oleyl lactate" involves the reaction of oleyl
alcohol with lactide in the presence of an acid catalyst. This reaction can be carried out in the
absence of a solvent at temperatures ranging from 15°C to 100°C.[5]

A general workflow for the synthesis and purification of a long-chain fatty acid lactate ester like
oleyl lactate is depicted below.
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General Synthesis Workflow for Oleyl Lactate
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Purification:
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Oleyl Lactate

Characterization:
- NMR
- IR
- Mass Spectrometry
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General synthesis and purification workflow.

Experimental Protocol: General Direct Esterification

The following is a generalized protocol for the direct esterification of a carboxylic acid with an
alcohol, which can be adapted for the synthesis of oleyl lactate.

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a Dean-Stark
trap, combine oleyl alcohol (1 equivalent) and a suitable solvent such as toluene.

o Catalyst Addition: Add a catalytic amount of an acid catalyst, for example, p-toluenesulfonic

acid (0.1 equivalents).
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e Reactant Addition: Add lactic acid (1.2 equivalents) to the mixture.

o Reaction: Heat the mixture to reflux. The water formed during the reaction is azeotropically
removed and collected in the Dean-Stark trap. Monitor the reaction progress by thin-layer
chromatography (TLC).

e Work-up: Upon completion, cool the reaction mixture to room temperature. Wash the organic
layer sequentially with a saturated sodium bicarbonate solution, water, and brine.

« |solation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under
reduced pressure to yield the crude product.

 Purification: The crude oleyl lactate can be further purified by column chromatography or
vacuum distillation.

Potential Applications in Research and Drug
Development

While the primary established use of oleyl lactate is in cosmetics, its chemical structure
suggests potential for investigation in other scientific domains, particularly in drug delivery and
formulation science.

Drug Delivery and Formulation:

Long-chain fatty acid esters are known to function as penetration enhancers in transdermal
drug delivery systems.[6] The lipophilic nature of the oleyl group combined with the hydroxyl
group of the lactate moiety gives oleyl lactate amphiphilic properties that could be
advantageous in formulating drug delivery systems. Fatty acid esters can increase the fluidity
of the stratum corneum, thereby enhancing the permeation of active pharmaceutical
ingredients (APIs) through the skin.

Esters of fatty alcohols and lactic acid, such as lauryl lactate and myristyl lactate, have been
investigated for their permeation-enhancing properties in transdermal drug delivery
applications.[6] It is plausible that oleyl lactate could exhibit similar or enhanced activity due to
the unsaturation in the oleyl chain, which may further increase lipid bilayer disruption in the
stratum corneum.
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The workflow for investigating a novel excipient like oleyl lactate in a drug delivery context
could follow the logical progression outlined below.

Investigational Workflow for Oleyl Lactate in Drug Delivery

Oleyl Lactate

Formulation Development:
- Emulsions

- Gels
- Nanopatrticles

In Vitro Characterization:
- Permeation Studies (e.g., Franz Cells)
- Stability Testing
- Drug Release Kinetics

In Vivo Studies:
- Animal Models
- Efficacy and Toxicity Assessment

Clinical Evaluation

Click to download full resolution via product page

Logical workflow for drug delivery research.

Biological Activity and Signaling Pathways:

Currently, there is a lack of specific research into the biological activity and metabolic fate of
oleyl lactate. It is hypothesized that upon administration, oleyl lactate would be hydrolyzed by
esterases to yield oleyl alcohol and lactic acid. Both of these hydrolysis products are
endogenous and have well-characterized metabolic pathways.
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» Oleyl Alcohol/Oleic Acid: Oleyl alcohol is readily oxidized to oleic acid in the body. Oleic acid
is the most abundant fatty acid in human adipose tissue and plays numerous roles in
metabolism and signaling. It is a key component of membrane phospholipids and
triglycerides.

o Lactic Acid/Lactate: Lactate is a central player in cellular metabolism, acting as a shuttle for
energy between cells and a substrate for gluconeogenesis.[7] Recent research has also
identified lactate as a signaling molecule that can influence gene expression through histone
lactylation, a novel epigenetic modification.[8]

Given the metabolic products of oleyl lactate, it could be investigated as a pro-drug or delivery
vehicle for these molecules in specific therapeutic contexts. However, no signaling pathways
directly involving intact oleyl lactate have been described in the scientific literature.

Conclusion and Future Directions

Oleyl lactate is a compound with well-established utility in the cosmetics industry. For
researchers and professionals in drug development, it represents a largely unexplored
molecule with potential applications stemming from its physicochemical properties as a long-
chain fatty acid ester. Future research should focus on:

» Detailed Synthesis and Characterization: Publication of robust and reproducible synthesis
and purification protocols.

 In Vitro and In Vivo Studies: Evaluation of its efficacy as a penetration enhancer in various
drug formulations.

o Metabolic Studies: Elucidation of its metabolic fate and pharmacokinetic profile.

 Biological Activity Screening: Investigation of any intrinsic biological activities beyond its role
as an excipient.

The exploration of these areas will be crucial in determining the broader utility of oleyl lactate
in the pharmaceutical and life sciences.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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